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Compound of Interest

Compound Name: 3-Chloro-2-methoxypyridine

Cat. No.: B078714

An In-depth Technical Guide to 3-Chloro-2-
methoxypyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Chloro-2-methoxypyridine, a
key building block in the synthesis of complex organic molecules for the pharmaceutical and
agrochemical industries. This document outlines its core chemical properties, potential
synthetic transformations, and generalized experimental protocols.

Core Chemical and Physical Properties

3-Chloro-2-methoxypyridine is a substituted pyridine derivative featuring a chlorine atom at
the 3-position and a methoxy group at the 2-position. These functional groups dictate its
reactivity, making it a versatile intermediate for introducing the 2-methoxypyridinyl moiety into
larger molecules. Its key properties are summarized below.
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Property Value Reference
CAS Number 13472-84-9 [1112]
Molecular Formula CeHsCINO [2][3]
Molecular Weight 143.57 g/mol [21[31[4][5]

Light yellow to yellow to
Appearance . [31[6]
orange clear liquid

Density 1.25 g/mL [31[4]
Boiling Point 53 °C /3 mmHg [3114]
Purity >97% (GC) [3][4]

Synthetic Utility and Key Reactions

As a versatile intermediate, 3-Chloro-2-methoxypyridine is primarily utilized in cross-coupling
and nucleophilic substitution reactions to create more complex molecular architectures.[5] The
chlorine atom at the 3-position is the primary site for substitution, allowing for the formation of
new carbon-carbon and carbon-heteroatom bonds.

Logical Workflow for Synthesis and Functionalization

The following diagram illustrates a general workflow for the utilization of 3-Chloro-2-
methoxypyridine in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

